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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B091753

The safe handling and disposal of 1-dodecene are critical for ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage 1-dodecene waste in
accordance with safety regulations.

Immediate Safety and Hazard Information

1-Dodecene is a combustible liquid that poses an aspiration hazard and can be fatal if
swallowed and enters the airways[1][2][3][4]. It is also known to cause skin and eye irritation
and is very toxic to aquatic life with long-lasting effects[1][2][5][6][7]. Vapors from 1-dodecene
can form explosive mixtures with air[4]. Therefore, it is imperative to keep it away from heat,
sparks, open flames, and hot surfaces[1][5][8].

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing, and
eye/face protection when handling 1-dodecene[1][2][5][7][8]. In case of large spills or
emergencies, a self-contained breathing apparatus may be necessary|[6].

Step-by-Step Disposal and Spill Management Plan

1. Waste Collection (Unused Product)

o Carefully transfer any unused 1-dodecene into a designated, properly labeled, and sealed
waste container.
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» Store the container in a cool, well-ventilated area away from incompatible materials such as
strong oxidants, halogens, and inorganic acids[1][6][9].

2. Accidental Spill Containment and Cleanup

o Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.
Remove all sources of ignition[1][4][6][9].

e Ventilate: Ensure the area is well-ventilated.

o Containment: Create a dike around the spill using inert absorbent materials like sand, earth,
diatomaceous earth, or vermiculite to prevent it from entering sewers or waterways[5][10]
[11].

» Absorption and Collection: Once contained, absorb the spilled 1-dodecene. Using non-
sparking tools and explosion-proof equipment, collect the absorbed material and place it into
a suitable, closed container for disposal[1][4][5][6][9][11].

3. Final Disposal Procedure

e Regulatory Compliance: 1-Dodecene waste is often classified as hazardous waste. Its
disposal must comply with all local, regional, and national environmental regulations[8][9][10]
[11].

e Prohibited Actions:Do not dispose of 1-dodecene waste into sewers, drains, or the
environment[2][5][8][10][11].

 Recommended Disposal Method: The primary and recommended method for the final
disposal of 1-dodecene is incineration at a licensed and approved chemical destruction
plant or hazardous waste disposal facility[1][3][5][11].

o Container Disposal: Contaminated packaging and containers must be treated as hazardous
waste. They should be disposed of through a licensed waste management company[1][2][8]
[10][11]. Empty containers should be triple-rinsed (with the rinsate collected as hazardous
waste) or punctured to prevent reuse before disposal[1].

Quantitative Data for 1-Dodecene
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For quick reference, the following table summarizes key quantitative data for 1-dodecene.

Property Value

UN Number UN3082[2][10]

Transport Hazard Class 9 (Miscellaneous hazardous materials)[2][10]
Packing Group H[2][10]

Flash Point 76 - 77°C[1][4]

Boiling Point 213°C[1][4]

Melting Point -70°C[1][4]

Storage Temperature Below +30°C[3]

Biodegradability 74.1 - 80% (in 28 days)[8][11]

Experimental Protocols

Biodegradability Assessment: The biodegradability of 1-dodecene has been assessed using
the OECD Test Guideline 301. This is a standard set of methods for determining the "ready
biodegradability" of chemicals. The test measures the degradation of a chemical by
microorganisms in an aerobic, aqueous medium over a 28-day period. The high percentage of
degradation (74.1 - 80%) indicates that 1-dodecene is expected to be readily biodegradable
under these specific test conditions[8][11]. This information is relevant for environmental fate
assessment but does not alter the hazardous waste disposal requirements.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-dodecene
waste.
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Caption: Workflow for the safe handling and disposal of 1-dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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